Cas no 890100-38-6 (3-Acetoxy-2',5'-dimethoxybenzophenone)

• Product Name: 3-Acetoxy-2',5'-dimethoxybenzophenone
• CAS No: 890100-38-6
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 881052
• PubChem ID: 24722980
• Update Time: 2025-04-19

3-Acetoxy-2',5'-dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dimethoxybenzoyl)phenyl] acetate
• 3-ACETOXY-2',5'-DIMETHOXYBENZOPHENONE
• MFCD07698922
• DTXSID40641673
• AKOS016018139
• 3-(2,5-Dimethoxybenzoyl)phenyl acetate
• 890100-38-6
• 3-Acetoxy-2',5'-dimethoxybenzophenone

• MDL： MFCD07698922
• Inchi： 1S/C17H16O5/c1-11(18)22-14-6-4-5-12(9-14)17(19)15-10-13(20-2)7-8-16(15)21-3/h4-10H,1-3H3
• InChI Key： AWPHRDKRMVPMAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C1C=CC=C(C=1)OC(C)=O)=O)OC

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones